Cas no 41012-14-0 (D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate)

• Product Name: D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate
• CAS No: 41012-14-0
• MF: C₆H₁₄O₁₂P₂^.xH₂O^.xNa
• MW: 340
• CID: 4552187
• Update Time: 2025-05-21

D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate

Additional information on D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate

D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate (CAS No. 41012-14-0): A Comprehensive Guide to Its Properties and Applications

D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate (CAS No. 41012-14-0) is a biologically significant compound widely used in biochemical research, pharmaceuticals, and metabolic studies. This sodium salt hydrate form of D-fructose 1,6-bisphosphate (FBP) plays a critical role in glycolysis, making it a focal point for scientists exploring energy metabolism and cellular processes. Its high purity and stability make it a preferred choice for laboratory applications.

The compound's chemical structure features a phosphorylated fructose derivative, which is essential for its function as an intermediate in metabolic pathways. Researchers often utilize D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate to study enzyme kinetics, particularly those involving aldolase and phosphofructokinase. Its hydrated form ensures solubility in aqueous solutions, facilitating experiments in buffer systems.

In recent years, the demand for D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate has surged due to its potential applications in sports nutrition and energy-boosting supplements. Athletes and fitness enthusiasts are increasingly interested in compounds that enhance ATP production, and FBP's role in glycolysis makes it a candidate for improving endurance and recovery. This aligns with the growing trend of performance-enhancing nutraceuticals.

Another area of interest is its use in diabetes research. Scientists are investigating how FBP influences glucose metabolism and insulin sensitivity. With the global rise in metabolic disorders, understanding the mechanistic roles of compounds like D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate is more relevant than ever. This has led to an increase in PubMed and Google Scholar searches for related studies.

From a technical standpoint, the sodium salt hydrate form offers advantages in storage and handling. The compound is typically supplied as a white crystalline powder, with specifications including ≥95% purity and low endotoxin levels. These qualities are critical for cell culture and in vitro assays, where contaminants can skew results. Manufacturers often highlight batch-to-batch consistency to meet the stringent requirements of academic and industrial labs.

SEO-optimized searches for this compound frequently include terms like "FBP sodium salt uses," "CAS 41012-14-0 supplier," and "D-Fructose 1,6-Bisphosphate in glycolysis." These reflect the diverse applications and user needs, from procurement to experimental design. Additionally, questions such as "How does FBP affect cellular energy?" and "Is D-Fructose 1,6-Bisphosphate safe for human consumption?" are trending in AI-driven search platforms, indicating public curiosity about its broader implications.

In summary, D-Fructose 1,6-Bisphosphate Sodium Salt Hydrate (CAS No. 41012-14-0) is a versatile compound with applications spanning biochemistry, nutritional science, and medical research. Its role in energy metabolism and disease mechanisms continues to drive innovation, making it a staple in modern laboratories. As research evolves, so too will its potential to address pressing health and performance challenges.